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Introduction

Caerulein, a decapeptide analogue of cholecystokinin, is a widely utilized secretagogue for
inducing experimental pancreatitis in animal models. By administering supraphysiological
doses of caerulein, it is possible to elicit a spectrum of pancreatic injury, ranging from acute
edematous pancreatitis to chronic fibroinflammatory changes that mimic human chronic
pancreatitis. This document provides detailed application notes and standardized protocols for
the induction of a chronic pancreatitis model using caerulein in rodents, primarily focusing on
mice and rats. The protocols and data presented are intended to serve as a comprehensive
resource for researchers in academia and the pharmaceutical industry engaged in studying the
pathophysiology of chronic pancreatitis and developing novel therapeutic interventions.

The caerulein-induced model of chronic pancreatitis is characterized by key pathological
features observed in the human disease, including progressive pancreatic inflammation, acinar
cell loss, fibrosis, and the formation of tubular complexes.[1][2][3] This model is instrumental in
investigating the molecular mechanisms underlying disease progression, identifying potential
therapeutic targets, and evaluating the efficacy of new drug candidates.
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The successful induction of chronic pancreatitis with caerulein is dependent on the species,

strain, and a carefully controlled dosage and administration schedule. The following tables

summarize common protocols for inducing chronic pancreatitis in mice and rats.

Table 1: Caerulein Dosage and Administration for Chronic Pancreatitis Model in Mice

Parameter

Protocol 1

Protocol 2 Protocol 3

Mouse Strain

C57BL/6

C57BL/6 C57BL/6

Caerulein Dose

50 pg/kg body weight

50 pg/kg body weight 50 pg/kg body weight

Route of ] ) ] ) ] ]
o ] Intraperitoneal (i.p.) Intraperitoneal (i.p.) Intraperitoneal (i.p.)
Administration
o 7 hourly injections, 5 hourly injections, 5 hourly injections, 3
Injection Frequency ]
twice a week once a week days a week

Duration

10 weeks

5 consecutive weeks 4 weeks

Reference

[4]

[5]

Table 2: Caerulein Dosage and Administration for Chronic Pancreatitis Model in Rats

Parameter

Protocol

Rat Strain

Wistar

Caerulein Dose

50 pg/kg body weight

Route of Administration

Intraperitoneal (i.p.)

Injection Frequency

Hourly injections for 6 hours

Single day for acute; repeated for chronic

Duration
studies
Reference [6]
Experimental Protocols
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Protocol 1: Induction of Chronic Pancreatitis in Mice

This protocol is based on a widely cited method for inducing significant fibroinflammatory
changes in the pancreas of mice.[4]

Materials:

Caerulein (lyophilized powder)

Sterile, pyrogen-free phosphate-buffered saline (PBS) or 0.9% saline

Male C57BL/6 mice (8-10 weeks old)

Sterile syringes and needles (27-30 gauge)

Procedure:

e Preparation of Caerulein Solution:

o Aseptically reconstitute lyophilized caerulein powder in sterile PBS or saline to a stock
concentration of 100 pg/mL.

o Further dilute the stock solution with sterile PBS or saline to a final working concentration
of 5 pg/mL. For example, to prepare 1 mL of the working solution, add 50 pL of the 100
pg/mL stock to 950 pL of sterile PBS or saline.

o The final injection volume should be approximately 10 puL/g of body weight to deliver a
dose of 50 pg/kg.

o Store the stock solution at -20°C and the working solution at 4°C for up to one week.

e Animal Handling and Dosing:

o Acclimatize mice for at least one week before the start of the experiment.

o On the day of injection, weigh each mouse to calculate the precise injection volume.

o Administer caerulein (50 pug/kg) or vehicle (saline or PBS) via intraperitoneal injection.
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o Repeat the injections hourly for a total of 7 injections.

o This injection regimen should be performed twice a week for 10 consecutive weeks.

e Post-Injection Monitoring and Endpoint Analysis:
o Monitor the animals regularly for any signs of distress.

o At the end of the 10-week period, euthanize the mice and collect blood and pancreas
tissue for analysis.

o Histological Analysis: Fix a portion of the pancreas in 10% neutral buffered formalin for
paraffin embedding. Prepare sections and stain with Hematoxylin and Eosin (H&E) to
assess for acinar cell loss, inflammatory cell infiltration, and tubular complexes. Use
Masson's trichrome or Sirius Red staining to visualize and quantify fibrosis.

o Molecular Analysis: Snap-freeze a portion of the pancreas in liquid nitrogen for
subsequent RNA or protein extraction. Analyze the expression of key markers of
inflammation (e.g., TNF-a, IL-1B) and fibrosis (e.g., TGF-B, a-SMA, collagen) by gPCR or
Western blotting.

o Biochemical Analysis: Measure serum levels of amylase and lipase to assess pancreatic
injury, although in chronic pancreatitis, these levels may not be persistently elevated.

Mandatory Visualizations
Signaling Pathways in Caerulein-Induced Pancreatitis

Caerulein administration leads to the activation of several intracellular signaling pathways in
pancreatic acinar cells, culminating in inflammation and fibrosis. The diagram below illustrates
the key signaling cascades involved.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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